N-(cyclopropylmethyl)-1-{3-[(4-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-4-carboxamide

• IUPAC Name: N-(cyclopropylmethyl)-1-[3-[(4-fluorophenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H25FN4O2S/c24-18-5-3-16(4-6-18)14-28-22(30)20-19(9-12-31-20)26-23(28)27-10-7-17(8-11-27)21(29)25-13-15-1-2-15/h3-6,9,12,15,17H,1-2,7-8,10-11,13-14H2,(H,25,29)
• InChI Key: CNUIVPLPOQPONY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(=O)C2CCN(CC2)C3=NC4=C(C(=O)N3CC5=CC=C(C=C5)F)SC=C4
• Molecular Formula: C23H25FN4O2S
• Molecular Weight: 440.5 g/mol

Description

N-(cyclopropylmethyl)-1-{3-[(4-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H25FN4O2S and its molecular weight is 440.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-(cyclopropylmethyl)-1-{3-[(4-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-4-carboxamide is 440.16822539 g/mol and the complexity rating of the compound is 714. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(cyclopropylmethyl)-1-{3-[(4-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(cyclopropylmethyl)-1-{3-[(4-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitubercular Activity

• Tuberculosis (TB) remains a global health challenge, and developing new anti-TB compounds is crucial. A study explored a library of 7H-pyrrolo[2,3-d]pyrimidine derivatives, including our compound of interest. Notably, N-(4-phenoxy phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine exhibited potent activity against Mycobacterium tuberculosis with a MIC90 value of 0.488 µM. .

Anticancer Potential

• Investigating the compound’s effects on cancer cells is essential. While specific data on this compound are scarce, related pyrazolo[3,4-d]pyrimidines have been studied. .

Thermostability Enhancement in Catalysis

• Axial steric hindrance significantly impacts catalytic performance. .

Mechanism of Action

Target of Action

The primary target of this compound is the Mitogen-activated protein kinase 14 (MAPK14) . MAPK14 is a crucial component of the MAPK signaling pathway, which plays a significant role in various cellular processes such as proliferation, differentiation, and apoptosis.

Mode of Action

The compound interacts with its target, MAPK14, by binding to the active site of the enzyme. This interaction inhibits the kinase activity of MAPK14, leading to a decrease in the phosphorylation of downstream targets in the MAPK signaling pathway .

Biochemical Pathways

The inhibition of MAPK14 affects the MAPK signaling pathway. This pathway is involved in transmitting signals from receptors on the cell surface to the DNA in the nucleus, leading to changes in gene expression. By inhibiting MAPK14, the compound can alter the expression of genes regulated by this pathway .

Result of Action

The molecular and cellular effects of the compound’s action depend on the specific cellular context. Generally, by inhibiting MAPK14, the compound can alter the cellular responses regulated by the MAPK signaling pathway. This could include changes in cell proliferation, differentiation, and apoptosis .